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Compound of Interest

Compound Name: Glyphosate isopropylammonium

Cat. No.: B15580403 Get Quote

Technical Support Center: Glyphosate
Isopropylammonium
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of glyphosate
isopropylammonium in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for glyphosate isopropylammonium?

A1: Glyphosate isopropylammonium should be stored in a cool, dry, and well-ventilated

area.[1][2] Keep the container tightly sealed and in its original packaging.[1][3] For long-term

storage, a temperature range of 2-8°C is recommended.[2] It is crucial to store it away from

incompatible substances such as strong oxidizing agents and strong acids.[2][4] The

compound should also be kept clear of ignition sources.[1][2]

Q2: What materials are compatible and incompatible for storing glyphosate
isopropylammonium solutions?

A2: It is important to use appropriate containers to prevent degradation of the substance and

the container. Compatible materials for storage include stainless steel, aluminum, plastic,

fiberglass, and glass lining.[5] Incompatible materials that should be avoided are galvanized
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steel and unlined mild steel, as glyphosate isopropylammonium can react with them to

produce highly flammable hydrogen gas.[5]

Q3: What personal protective equipment (PPE) is required when handling glyphosate
isopropylammonium?

A3: A comprehensive selection of PPE is necessary to ensure safety. This includes:

Eye Protection: Tight-sealing safety goggles or a face shield that is Z87-rated.[4][6]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves with a thickness of 11-13

mil for normal laboratory use.[1][3][5]

Body Protection: A lab coat or apron, long-sleeved shirts, and long pants should be worn to

avoid skin contact.[3][6]

Respiratory Protection: While generally not required in a well-ventilated lab, a NIOSH-

approved respirator with an appropriate cartridge should be used if there is a risk of aerosol

formation or in case of an emergency.[1]

Q4: How should I prepare a stock solution of glyphosate isopropylammonium?

A4: To prepare a stock solution, work in a well-ventilated area, preferably a chemical fume

hood, while wearing the appropriate PPE.[1] Use deionized water or a buffer as specified in

your experimental protocol. Ensure all glassware is clean and free of contaminants. When

making the solution, avoid generating dust or aerosols.[1] Clearly label the container with the

chemical name, concentration, date of preparation, and your initials.

Q5: What is the stability of glyphosate isopropylammonium in storage and in solution?

A5: Glyphosate isopropylammonium is stable under recommended storage conditions and in

the air, as it is non-volatile and does not degrade photochemically.[2][7] The minimum shelf life

of the neat compound is reported to be 5 years.[5] In aqueous solutions, its half-life can range

from 3 days to 19 weeks, depending on the specific water conditions.[8]
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Issue Possible Cause Recommended Action

Precipitate forms in the stock

solution upon storage.

The solution may have been

stored at too low a

temperature, or the

concentration may be too high

for the solubility at that

temperature.

Gently warm the solution in a

warm water bath and shake

frequently to redissolve the

precipitate.[5] If the issue

persists, consider preparing a

more dilute stock solution.

Inconsistent experimental

results using the same stock

solution.

The solution may have

degraded over time or could

be contaminated.

Prepare a fresh stock solution.

Ensure proper storage

conditions are maintained.

Verify the purity of the starting

material.

Discoloration of the stock

solution.

This could indicate

contamination or degradation

of the compound.

Discard the solution following

hazardous waste disposal

protocols. Prepare a fresh

stock solution and ensure all

glassware is scrupulously

clean.

Noticeable odor when handling

the solid or solutions.

While the pure compound has

little odor, some formulations

may have an alcohol-like

smell.[1] A strong or

unexpected odor could

indicate a contaminated

product or a reaction occurring.

Work in a chemical fume hood

to avoid inhaling any volatile

compounds.[1] If the odor is

unusual, it may be best to

dispose of the material and

obtain a fresh supply.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Glyphosate Isopropylammonium Stock Solution

Objective: To prepare a 100 mM aqueous stock solution of glyphosate
isopropylammonium.

Materials:
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Glyphosate isopropylammonium salt (solid)

Deionized water

Volumetric flask (appropriate size)

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Analytical balance

Procedure:

1. Calculate the required mass of glyphosate isopropylammonium salt to prepare the

desired volume of a 100 mM solution. (Molecular Weight of Glyphosate
Isopropylammonium Salt: 228.18 g/mol )

2. In a chemical fume hood, and while wearing appropriate PPE, accurately weigh the

calculated mass of the solid using an analytical balance.

3. Transfer the weighed solid to the volumetric flask.

4. Add approximately half the final volume of deionized water to the flask.

5. Add a magnetic stir bar and place the flask on a magnetic stirrer. Stir until the solid is

completely dissolved.

6. Once dissolved, remove the stir bar and add deionized water to the calibration mark of the

volumetric flask.

7. Cap the flask and invert it several times to ensure the solution is homogeneous.

8. Transfer the solution to a clearly labeled storage bottle and store at 2-8°C.[2]
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Caption: Workflow for Preparing a Glyphosate Isopropylammonium Stock Solution.
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Spill Occurs
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Cleanup Procedure
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Caption: Emergency Procedure for a Glyphosate Isopropylammonium Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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